Cas no 1807250-27-6 (Ethyl 5-chloro-4-cyano-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 5-chloro-4-cyano-2-(trifluoromethylthio)benzoate
• CAS No: 1807250-27-6
• MF: C₁₁H₇ClF₃NO₂S
• MW: 309.691991090775
• CID: 4948397
• Update Time: 2025-11-01

Ethyl 5-chloro-4-cyano-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-4-cyano-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7ClF3NO2S/c1-2-18-10(17)7-4-8(12)6(5-16)3-9(7)19-11(13,14)15/h3-4H,2H2,1H3
• InChI Key： YBMLAWPJKIQUNW-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(=C(C(=O)OCC)C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 5-chloro-4-cyano-2-(trifluoromethylthio)benzoate

Ethyl 5-chloro-4-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1807250-27-6): A Comprehensive Overview

Ethyl 5-chloro-4-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1807250-27-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits promising potential in various chemical applications. Its molecular structure, featuring a benzoate core with substituents such as chloro, cyan, and trifluoromethylthio groups, makes it a versatile intermediate in synthetic chemistry.

The synthesis and application of Ethyl 5-chloro-4-cyano-2-(trifluoromethylthio)benzoate have been extensively studied in recent years. Researchers have explored its utility in the development of novel pharmaceuticals and agrochemicals, leveraging its structural complexity to design molecules with enhanced biological activity. The presence of the trifluoromethylthio group, in particular, has been shown to modulate the electronic properties of the molecule, influencing its reactivity and interaction with biological targets.

In the realm of pharmaceutical research, Ethyl 5-chloro-4-cyano-2-(trifluoromethylthio)benzoate has been investigated for its potential role in drug discovery. The compound's benzoate backbone is a common motif in many bioactive molecules, and the introduction of electron-withdrawing groups such as chloro and cyan enhances its pharmacological profile. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors, making them valuable candidates for further development.

The agrochemical industry has also recognized the significance of Ethyl 5-chloro-4-cyano-2-(trifluoromethylthio)benzoate. Its structural features contribute to its efficacy as a precursor in the synthesis of pesticides and herbicides. The combination of chloro, cyan, and trifluoromethylthio substituents imparts stability and bioactivity, making it an attractive building block for developing next-generation agrochemicals that offer improved performance and environmental compatibility.

Synthetic methodologies for Ethyl 5-chloro-4-cyano-2-(trifluoromethylthio)benzoate have been refined to ensure high yield and purity. Advanced techniques in organic synthesis, including cross-coupling reactions and palladium catalysis, have enabled the efficient construction of its complex framework. These advancements have not only facilitated the production of the compound but also opened new avenues for modifying its structure to tailor specific applications.

The biological activity of Ethyl 5-chloro-4-cyano-2-(trifluoromethylthio)benzoate has been further explored through computational studies and experimental assays. Molecular modeling techniques have provided insights into how the compound interacts with biological targets at the molecular level. These studies have revealed that the presence of electron-withdrawing groups enhances binding affinity, suggesting potential therapeutic applications.

In conclusion, Ethyl 5-chloro-4-cyano-2-(trifluoromethylthio)benzoate represents a significant advancement in chemical research with applications spanning pharmaceuticals and agrochemicals. Its unique structural features and versatile reactivity make it a valuable intermediate for developing novel bioactive molecules. As research continues to uncover new possibilities, this compound is poised to play a crucial role in shaping the future of chemical innovation.